2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide

• IUPAC Name: 2-(3-fluorophenyl)-N-(3-pyridin-3-ylpropyl)-1,3-benzoxazole-5-carboxamide
• InChI: InChI=1S/C22H18FN3O2/c23-18-7-1-6-17(12-18)22-26-19-13-16(8-9-20(19)28-22)21(27)25-11-3-5-15-4-2-10-24-14-15/h1-2,4,6-10,12-14H,3,5,11H2,(H,25,27)
• InChI Key: ZICARKJEPCGZJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC3=C(O2)C=CC(=C3)C(=O)NCCCC4=CN=CC=C4
• Molecular Formula: C22H18FN3O2
• Molecular Weight: 375.4 g/mol

Description

2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide, also known as FPB, is a chemical compound that has been extensively studied for its potential use in scientific research. FPB is a benzoxazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide is not fully understood, but it is thought to involve the modulation of sigma-1 receptor activity. By binding to this receptor, this compound may be able to regulate various cellular processes, including calcium signaling, protein folding, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the ability to modulate the activity of certain ion channels and receptors in the brain. In addition, this compound has been shown to have neuroprotective effects, potentially making it a useful tool for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide in scientific research is its ability to selectively bind to the sigma-1 receptor, allowing for the study of this protein in isolation. However, one limitation is that this compound may have off-target effects on other receptors or proteins, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving 2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide. For example, further studies could investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. In addition, research could focus on developing more selective and potent analogs of this compound, which could have even greater potential as research tools and therapeutic agents.

Synthesis Methods

2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One common method involves the reaction of 2-aminobenzoxazole with 3-fluorobenzaldehyde and 3-pyridinepropanol in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-(3-fluorophenyl)-N-[3-(3-pyridinyl)propyl]-1,3-benzoxazole-5-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of certain receptors in the brain. Specifically, this compound has been shown to selectively bind to the sigma-1 receptor, a protein that is involved in a range of physiological processes, including pain perception, mood regulation, and neuroprotection.